tert-Butyl nitrite

• IUPAC Name: tert-butyl nitrite
• InChI: InChI=1S/C4H9NO2/c1-4(2,3)7-5-6/h1-3H3
• InChI Key: IOGXOCVLYRDXLW-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)ON=O
• Molecular Formula: C4H9NO2
• DSSTOX Substance ID: DTXSID10202316
• Molecular Weight: 103.12 g/mol
• Physical Description: Yellow liquid with an agreeable odor; [Merck Index] Sweet odor; [Alfa Aesar MSDS]
• CAS RN: 540-80-7

Description

Tert-Butyl nitrite (TBN) is a versatile compound in organic chemistry, serving as an oxidant and a N1 synthon in various multicomponent reactions. Its utility spans across the synthesis of complex organic frameworks, showcasing its role in facilitating C-N bond formations and engaging in radical transformations without the need for metal catalysis.

Synthesis Analysis

TBN serves as a pivotal reagent in the synthesis of complex organic molecules. It acts as an oxidant and a N1 synthon in the formation of imidazoquinolines and isoquinolines through sequential C-N bond formations, illustrating its capacity to engage in multicomponent reactions efficiently (Sau et al., 2018).

Molecular Structure Analysis

The molecular structure of TBN facilitates its dual role in organic synthesis. Its ability to release nitrogen oxides supports various organic transformations, including nitrosation, oxidation, and nitration. These reactions are critical in constructing complex molecular architectures with precision.

Chemical Reactions and Properties

TBN is instrumental in promoting oxidative intermolecular reactions, such as the sulfonamination of alkynes, which leads to the synthesis of substituted sulfonyl pyrroles without metal catalysis. This exemplifies TBN's role in facilitating novel chemical reactions under environmentally benign conditions (Qi et al., 2018).

Physical Properties Analysis

The physical properties of TBN, such as its boiling point and solubility, are crucial for its application in organic synthesis. These properties determine the conditions under which TBN can be used as a reagent in various chemical reactions, influencing the outcome and efficiency of these processes.

Chemical Properties Analysis

TBN's chemical properties, including its reactivity with different functional groups and its role as an oxidant, make it a valuable tool in organic synthesis. Its ability to initiate radical reactions and participate in nitration and oxidation processes highlights its versatility and utility in creating a wide range of organic compounds.

For more in-depth information and further exploration of TBN's applications in organic synthesis, refer to the following sources:

• (Sau et al., 2018)
• (Qi et al., 2018)
• (Yedage & Bhanage, 2017)
• (Chaudhary et al., 2016)

Scientific Research Applications

• Chemoselective Nitrating Agent : It acts as a safe and chemoselective nitrating agent for the synthesis of mononitro derivatives of phenolic substrates, facilitating the synthesis of fluorogenic substrates for protease characterization (Koley, Colón, & Savinov, 2009).

• Activation of Molecular Oxygen : Tert-Butyl nitrite is used as an efficient NO equivalent for activating molecular oxygen, enabling high-volume aerobic alcohol oxidation without transition metals (Xie et al., 2007).

• Oxidative Intermolecular Sulfonamination : It promotes oxidative intermolecular sulfonamination of alkynes, yielding substituted sulfonyl pyrroles without the need for metal catalysis (Qi et al., 2018).

• Synthesis from Amides : this compound is utilized for the controlled synthesis of N-nitrosoamide, carboxylic acids, benzocoumarin, and isocoumarin from amides (Yedage & Bhanage, 2017).

• N-Nitrosamines Synthesis : It efficiently synthesizes N-nitrosamines under solvent-free conditions with broad substrate scope and excellent yields (Chaudhary et al., 2016).

• Chemoselective Nitration of Aromatic Sulfonamides : this compound is effective in converting aromatic sulfonamides into mono-nitro derivatives even in the presence of other sensitive functionalities (Kilpatrick, Heller, & Arns, 2013).

Mechanism of Action

Target of Action

Tert-Butyl Nitrite (TBN) is an organic compound that is primarily used as a reagent in organic synthesis . It has a wide range of targets, including secondary amides, which it reacts with to produce N-nitroso amides . It also targets alkanes, alkenes, alkynes, and aromatic compounds for nitration .

Mode of Action

TBN interacts with its targets through various mechanisms. For instance, it reacts with secondary amides to form N-nitroso amides . It also participates in nitration of alkane, alkene, alkyne, and aromatic compounds, as well as nitrosylation and sequential nitrosylation reactions . TBN acts as a source of oxygen and nitrogen in these reactions .

Biochemical Pathways

TBN affects several biochemical pathways. It plays a role in aerobic oxidation, annulation, and diazotization . It also participates in the nitration of various compounds and nitrosylation reactions . These transformations have downstream effects on the synthesis of a diverse array of complex nitrogen-containing molecules .

Pharmacokinetics

TBN is a colorless liquid that is typically employed as a solution with tert-butyl alcohol . It has a boiling point of 61-63°C , and it is soluble in alcohol, carbon disulfide, chloroform, and diethyl ether . These properties may influence its absorption, distribution, metabolism, and excretion (ADME), and thus its bioavailability.

Result of Action

The action of TBN results in the formation of various nitrogen-containing compounds. For example, it can convert secondary amides into N-nitroso amides . It also enables the nitration of alkane, alkene, alkyne, and aromatic compounds, and participates in nitrosylation and sequential nitrosylation reactions . These transformations lead to the synthesis of a diverse array of complex nitrogen-containing molecules .

Action Environment

The action of TBN can be influenced by environmental factors. For instance, it can efficiently initiate the aerobic cleavage of benzylic C-C bonds under metal-free conditions . Furthermore, TBN’s reactivity can show differential behavior under different reaction conditions .

Safety and Hazards

Tert-Butyl nitrite is highly flammable and harmful if swallowed or inhaled. It is recommended to avoid dust formation, breathing mist, gas or vapors, and contact with skin and eye. Use personal protective equipment, ensure adequate ventilation, and remove all sources of ignition.

Future Directions

Due to its unique structural features, tert-Butyl nitrite shows differential reactivity under different reaction conditions. These diverse reactivities have resulted in the construction of a diverse array of complex N-containing molecules. The primary objective of the present review is to bring the latest findings of TBN in terms of its applications in reactions into the limelight.

Biochemical Analysis

Biochemical Properties

tert-Butyl nitrite is used as a reagent in organic synthesis . It reacts with secondary amides to give N-nitroso amides . This indicates that this compound can interact with enzymes and proteins involved in amide metabolism, although the specific enzymes and proteins it interacts with are not mentioned in the sources.

Cellular Effects

It is known to participate in photocatalyzed conversion of aryl- and heteroarylamines to selenides . It also participates in radical multifunctionalization reactions of aliphatic alkenes .

Molecular Mechanism

This compound is used in organic synthesis, particularly in the nitration of alkane, alkene, alkyne, and aromatic compounds, as well as in nitrosylation and sequential nitrosylation reactions . It serves as a source of oxygen and nitrogen in these reactions .

Temporal Effects in Laboratory Settings

It is known to participate in a metal-free radical cyclization/dehydrogenation cascade of alkenes with aldehydes, providing synthetically useful 3,5-disubstituted isoxazoles in a one-pot system .